Cas no 6968-27-0 ( )
structure
Product Name:
Chemical and Physical Properties
Names and Identifiers
-
- 2,2,3-trimethylbutanamide
- 2,2,3-Trimethyl-buttersaeure-amid
- 2,2,3-trimethyl-butyric acid amide
- 2,2-dimethylisovaleramide
- AC1L5FYF
- AC1Q5ISS
- AG-K-77834
- AR-1D0564
- CTK5D0904
- NSC20679
- NSC-20679
- DTXSID10281181
- SCHEMBL23604631
- Dimethyl-i-propyl-acetamid
- AKOS006342393
- SCHEMBL276116
- 6968-27-0
-
-
- Inchi: 1S/C7H15NO/c1-5(2)7(3,4)6(8)9/h5H,1-4H3,(H2,8,9)
- InChI Key: WXVBAUOIPSBUQU-UHFFFAOYSA-N
- SMILES: O=C(C(C)(C)C(C)C)N
Computed Properties
- Exact Mass: 129.11545
- Monoisotopic Mass: 129.115364102g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 9
- Rotatable Bond Count: 2
- Complexity: 116
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 43.1Ų
Experimental Properties
- PSA: 43.09
- LogP: 1.85420
Related Literature
-
Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
-
Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
-
Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
-
Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
-
Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
6968-27-0 ( ) Related Products
- 5511-18-2(1-Adamantanecarboxamide)
- 1113-57-1(2-methylbutanamide)
- 2430-27-5(Valpromide)
- 1759-55-3(2,2-Dimethylcyclopropanecarboxamide)
- 4171-13-5(Valnoctamide)
- 1459-39-8(Cycloheptanecarboxamide)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
Recommended suppliers
烟台朗裕新材料科技有限公司
Gold Member
CN Supplier
Reagent
Shandong Feiyang Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Gold Member
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk
Enjia Trading Co., Ltd
Gold Member
CN Supplier
Bulk